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Compound of Interest

Compound Name: SBI-797812

Cat. No.: B610729 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
SBI-797812 is a potent and orally active small molecule activator of nicotinamide

phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the mammalian NAD+

salvage pathway.[1][2] Structurally distinct from NAMPT's natural substrates, SBI-797812 acts

as a "super catalyst," enhancing the enzyme's efficiency in generating nicotinamide

mononucleotide (NMN), a key precursor to NAD+.[3][4] This activation leads to increased

intracellular NMN and subsequently elevates NAD+ levels.[1] SBI-797812 achieves this by

shifting the NAMPT reaction equilibrium toward NMN formation, increasing the enzyme's

affinity for ATP, stabilizing the phosphorylated form of NAMPT, and mitigating feedback

inhibition by NAD+. These characteristics make SBI-797812 a valuable tool for investigating

the therapeutic potential of boosting NAD+ in various contexts, including aging and metabolic

diseases.
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Property Value Reference

CAS Number 2237268-08-3

Molecular Formula C₁₉H₂₂N₄O₄S

Molecular Weight 402.47 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility Data
The solubility of SBI-797812 can vary between suppliers and is influenced by factors such as

the purity of the compound and the quality of the solvent. It is crucial to use fresh, anhydrous

DMSO for optimal solubility, as absorbed moisture can significantly reduce it. The following

table summarizes the reported solubility of SBI-797812 in various solvents.

Solvent
Solubility
(Concentration)

Notes Reference

DMSO
≥ 250 mg/mL (621.16

mM)

Ultrasonic assistance

may be required. Use

of newly opened,

hygroscopic DMSO is

recommended.

DMSO
80 mg/mL (198.77

mM)

Use fresh DMSO as

moisture can reduce

solubility.

DMSO >50 mg/mL -

DMSO ≥ 60 mg/mL -

DMSO
Sparingly soluble: 1-

10 mg/mL
-

Ethanol 2.5 mg/mL -

Water Insoluble -
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In Vivo Formulation:

For in vivo studies, a common formulation involves a mixture of solvents to ensure solubility

and bioavailability. A typical formulation is:

Solvent
Composition

Final
Concentration

Notes Reference

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.08 mg/mL (5.17

mM)

Ultrasonic assistance

may be required to

achieve a clear

solution.

5% DMSO, 40%

PEG300, 5% Tween-

80, 50% ddH₂O

4.00 mg/mL (9.94

mM)

Prepare by adding a

clarified DMSO stock

solution to PEG300,

followed by Tween-80

and then ddH₂O.

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of SBI-797812 in DMSO for in vitro

experiments.

Materials:

SBI-797812 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)

Protocol:
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Equilibrate the SBI-797812 vial to room temperature before opening.

Weigh the desired amount of SBI-797812 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., for a 10 mM stock solution, add 248.47 µL of DMSO per 1 mg of SBI-797812).

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath for

5-10 minutes.

Once a clear solution is obtained, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles.

Store the stock solutions at -20°C or -80°C for long-term storage.

In Vitro NAMPT Activation Assay
Objective: To assess the activation of NAMPT by SBI-797812 in a cell-based assay by

measuring intracellular NMN or NAD+ levels.

Materials:

A549 human lung carcinoma cells (or other suitable cell line)

Cell culture medium (e.g., DMEM with 10% FBS)

SBI-797812 DMSO stock solution

Vehicle control (DMSO)

Reagents for NMN or NAD+ quantification (e.g., LC-MS/MS or a commercially available

NAD/NADH assay kit)

Cell lysis buffer

Protocol:
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Seed A549 cells in appropriate cell culture plates and allow them to adhere and grow to the

desired confluency.

Prepare serial dilutions of the SBI-797812 stock solution in cell culture medium to achieve

the desired final concentrations (e.g., 0.4, 2, 10 µM). A vehicle control containing the same

final concentration of DMSO should also be prepared.

Remove the existing medium from the cells and replace it with the medium containing the

different concentrations of SBI-797812 or the vehicle control.

Incubate the cells for the desired period (e.g., 4 hours).

After incubation, wash the cells with ice-cold PBS.

Lyse the cells using an appropriate lysis buffer.

Collect the cell lysates and proceed with the quantification of intracellular NMN or NAD+

levels according to the manufacturer's protocol for the chosen assay kit or using a validated

LC-MS/MS method.

Analyze the data to determine the dose-dependent effect of SBI-797812 on NMN or NAD+

levels.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of SBI-797812 and a typical

experimental workflow for its in vitro characterization.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b610729?utm_src=pdf-body
https://www.benchchem.com/product/b610729?utm_src=pdf-body
https://www.benchchem.com/product/b610729?utm_src=pdf-body
https://www.benchchem.com/product/b610729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NAMPT-mediated NAD+ Salvage Pathway

SBI-797812 Action

Nicotinamide (NAM)
NAMPT

PRPP

Nicotinamide Mononucleotide (NMN)

ATP -> PPi

NAD+ Feedback Inhibition

SBI-797812

Activates

Activation

Blocks Feedback
Inhibition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Treatment

Analysis

Prepare SBI-797812
Stock Solution (DMSO)

Treat Cells with SBI-797812
(various concentrations)

Culture A549 Cells

Treat Cells with
Vehicle (DMSO)

Cell Lysis

Quantify Intracellular
NMN or NAD+

Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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